Cas no 62606-04-6 (Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro-)
62606-04-6 structure
Product Name:Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro-
CAS No:62606-04-6
MF:C13H9N5O10S
MW:427.303061246872
CID:438394
PubChem ID:71384696
Update Time:2025-04-19
Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro-
- N-(3-methylsulfonyl-5-nitrophenyl)-2,4,6-trinitroaniline
- DTXSID40806947
- N-[3-(Methanesulfonyl)-5-nitrophenyl]-2,4,6-trinitroaniline
- 62606-04-6
-
- Inchi: 1S/C13H9N5O10S/c1-29(27,28)10-3-7(2-8(4-10)15(19)20)14-13-11(17(23)24)5-9(16(21)22)6-12(13)18(25)26/h2-6,14H,1H3
- InChI Key: MLFDAHHZYLATRD-UHFFFAOYSA-N
- SMILES: S(C)(C1C=C(C=C(C=1)NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 427.00707
- Monoisotopic Mass: 427.00701267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 752
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 238Ų
Experimental Properties
- PSA: 218.73
Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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